Cas no 2097916-37-3 (2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline)

• Product Name: 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline
• CAS No: 2097916-37-3
• MF: C₂₀H₁₆F₃N₃O₂
• MW: 387.35515499115
• CID: 6486880
• PubChem ID: 126850630
• Update Time: 2025-05-26

2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2097916-37-3
• 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline
• (3-quinoxalin-2-yloxypyrrolidin-1-yl)-[4-(trifluoromethyl)phenyl]methanone
• F6476-4170
• AKOS032465255
• 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline

• Inchi： 1S/C20H16F3N3O2/c21-20(22,23)14-7-5-13(6-8-14)19(27)26-10-9-15(12-26)28-18-11-24-16-3-1-2-4-17(16)25-18/h1-8,11,15H,9-10,12H2
• InChI Key： SRTHUOIEZRMIQQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O)(F)F

Computed Properties

• Exact Mass: 387.11946125g/mol
• Monoisotopic Mass: 387.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline

Introduction to 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline (CAS No. 2097916-37-3)

2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline, with the CAS number 2097916-37-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The core structure of 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline consists of a quinoxaline ring system substituted with a pyrrolidine moiety. The pyrrolidine ring is further functionalized with a 4-(trifluoromethyl)benzoyl group, which imparts additional stability and bioavailability to the molecule. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of drug candidates, making this compound an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline. One such study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual activity makes it a versatile candidate for the development of multi-target drugs that can address both cancer and inflammatory conditions.

The pharmacokinetic profile of 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 2-({1-[4-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)quinoxaline (CAS No. 2097916-37-3) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for improving patient outcomes in various clinical settings.